3-(2-ethoxyacetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-ethoxyacetyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H17N3O6/c1-2-27-11-16(23)21-17-14-5-3-4-6-15(14)28-18(17)19(24)20-12-7-9-13(10-8-12)22(25)26/h3-10H,2,11H2,1H3,(H,20,24)(H,21,23)
• InChI Key: AVGZVBZJMNHQBG-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O6
• Molecular Weight: 383.4 g/mol

Description

3-(2-ethoxyacetamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide is a chemical compound that belongs to the benzofuran class of organic compounds. It has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Application

Benzofuran derivatives are a focus of significant interest in medicinal chemistry due to their biological activities. Research in this area spans the synthesis of novel compounds with potential anti-inflammatory, analgesic, antimicrobial, and antituberculosis properties. Here are key highlights from the research:

• Anti-Inflammatory and Analgesic Agents : A study by Abu‐Hashem et al. (2020) details the synthesis of novel benzodifuran derivatives from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. These compounds were tested as COX-1/COX-2 inhibitors, with some showing high inhibitory activity comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Cholinesterase Inhibitory Activity : Research by Abedinifar et al. (2018) synthesized benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives, showing potent butyrylcholinesterase inhibitory activity, suggesting potential applications in treating diseases related to cholinesterase deficiency (Abedinifar et al., 2018).

• Antidiabetic Screening : Lalpara et al. (2021) focused on synthesizing N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, which were evaluated for antidiabetic activity using the α-amylase inhibition assay. This points towards the potential of benzofuran derivatives in managing diabetes (Lalpara et al., 2021).

• Antimicrobial Activity : Talupur et al. (2021) synthesized and evaluated the antimicrobial properties of various benzofuran-2-carboxamides, revealing their potential in combating microbial infections. Molecular docking studies suggested that these compounds could be effective against several bacterial strains (Talupur, Satheesh, & Chandrasekhar, 2021).